Cas no 2138291-02-6 (7-cyclopropyl-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 7-cyclopropyl-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2138291-02-6
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 6440149
• PubChem ID: 165470793
• Update Time: 2025-06-08

7-cyclopropyl-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-1,2,4triazolo1,5-apyridin-5-ol
• 2138291-02-6
• EN300-1078058
• 7-cyclopropyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol

• Inchi： 1S/C9H9N3O/c13-9-4-7(6-1-2-6)3-8-10-5-11-12(8)9/h3-6H,1-2H2,(H,10,11)
• InChI Key： SVSPAYIINYLVGJ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=C2N=CNN21)C1CC1

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 44.7Ų

Additional information on 7-cyclopropyl-1,2,4triazolo1,5-apyridin-5-ol

Introduction to 7-Cyclopropyl-1,2,4-Triazolo[1,5-a]pyridin-5-ol (CAS No. 2138291-02-6)

7-Cyclopropyl-1,2,4-triazolo[1,5-a]pyridin-5-ol (CAS No. 2138291-02-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridin-5-ol make it a promising candidate for various drug development initiatives.

The chemical structure of 7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridin-5-ol consists of a triazolopyridine core with a cyclopropyl substituent at the 7-position and a hydroxyl group at the 5-position. This configuration imparts specific physicochemical properties that are crucial for its biological activity. The cyclopropyl group is known to enhance lipophilicity and metabolic stability, while the hydroxyl group can participate in hydrogen bonding interactions with target proteins.

Recent studies have highlighted the potential of 7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridin-5-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridin-5-ol can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its neuroprotective properties, 7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridin-5-ol has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative and proapoptotic activities against various cancer cell lines. Specifically, it has been found to induce cell cycle arrest and apoptosis by targeting specific signaling pathways such as PI3K/AKT and MAPK/ERK. These findings suggest that 7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridin-5-ol could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic profile of 7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridin-5-ol is another important aspect that has been extensively studied. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and low toxicity profiles in preclinical models. These characteristics make it an attractive candidate for further clinical evaluation.

To further explore the therapeutic potential of 7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridin-5-ol, several ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. These trials are focusing on various indications such as neurodegenerative diseases and cancer. Preliminary results from these trials have been encouraging and have provided valuable insights into the pharmacological behavior of this compound.

In conclusion, 7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridin-5-ol (CAS No. 2138291-02-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.